1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-4-fluorobenzyl)piperazine

• IUPAC Name: 1,3-benzodioxol-5-yl-[4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H18ClFN2O3/c20-16-10-15(21)3-1-14(16)11-22-5-7-23(8-6-22)19(24)13-2-4-17-18(9-13)26-12-25-17/h1-4,9-10H,5-8,11-12H2
• InChI Key: QJLAGDMBOKUFCG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=C(C=C2)F)Cl)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H18ClFN2O3
• Molecular Weight: 376.8 g/mol

Description

1-(1,3-benzodioxol-5-ylcarbonyl)-4-(2-chloro-4-fluorobenzyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BCFP or BCFP-4 and is synthesized through a series of chemical reactions.

Scientific Research Applications

BCFP-4 has been found to have potential therapeutic applications in various scientific research studies. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. BCFP-4 has also been studied for its potential use as a therapeutic agent for neurological disorders such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of BCFP-4 is not fully understood. However, it has been suggested that BCFP-4 acts on the central nervous system by modulating the activity of certain neurotransmitters such as dopamine, serotonin, and norepinephrine. BCFP-4 has also been found to have an inhibitory effect on the activity of certain enzymes that play a role in the inflammatory response.
Biochemical and Physiological Effects:
BCFP-4 has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. BCFP-4 has also been found to have an inhibitory effect on the growth of cancer cells in vitro. In addition, BCFP-4 has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using BCFP-4 in lab experiments is its potential therapeutic applications. BCFP-4 has been found to have anti-inflammatory, analgesic, and anti-cancer properties, which makes it a potential candidate for the development of new therapeutics. However, one of the limitations of using BCFP-4 in lab experiments is its limited solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the study of BCFP-4. One of the future directions is the development of new drug delivery systems to improve the solubility and bioavailability of BCFP-4. Another future direction is the study of the pharmacokinetics and pharmacodynamics of BCFP-4 in animal models. Furthermore, the potential therapeutic applications of BCFP-4 in neurological disorders such as Alzheimer's and Parkinson's disease warrant further investigation. Finally, the development of new analogs of BCFP-4 with improved pharmacological properties is an area of ongoing research.
Conclusion:
In conclusion, BCFP-4 is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BCFP-4 has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential use as a therapeutic agent for neurological disorders such as Alzheimer's and Parkinson's disease. Although there are limitations to using BCFP-4 in lab experiments, there are several future directions for the study of this compound.